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Compound of Interest

Compound Name:
3-Ethoxy-4-fluoro-2-

hydroxybenzaldehyde

CAS No.: 1364687-97-7

Cat. No.: B8520576

Get Quote

Part 1: Chemical Identity & Strategic Value
The Molecule at a Glance
This compound is not merely a catalog reagent; it is a highly functionalized benzaldehyde

scaffold used primarily in the development of benzoxaborole anti-inflammatory agents (e.g.,

analogs of Crisaborole). Its structure combines three distinct reactive handles—an aldehyde, a

phenol, and a fluorine atom—making it a versatile but reactive building block.
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Property Data Notes

IUPAC Name
3-Ethoxy-4-fluoro-2-

hydroxybenzaldehyde

CAS Number 1364687-97-7
Rare research chemical; often

custom synthesized.

Molecular Formula C₉H₉FO₃

Molecular Weight 184.16 g/mol

SMILES
CCOC1=C(F)C=CC(C=O)=C1

O

Useful for

cheminformatics/docking.

Physical State Solid (Crystalline Powder)
Predicted based on Ethyl

Vanillin (MP ~76°C).

Solubility DMSO, Methanol, DCM
Limited water solubility;

lipophilic nature.

Strategic Synthesis Context
In medicinal chemistry, this compound serves as a precursor for introducing the benzoxaborole

pharmacophore. The ortho-hydroxyl and aldehyde groups are positioned to facilitate ring

closure with boron reagents.

Key Reaction: Conversion to benzoxaboroles via reaction with bis(pinacolato)diboron or

similar boron sources.

Stability Concern: The aldehyde is susceptible to autoxidation to the corresponding benzoic

acid (3-ethoxy-4-fluoro-2-hydroxybenzoic acid) if exposed to air, compromising yield in

sensitive metallations.

Part 2: GHS Hazard Profiling & Risk Mitigation
As a specialized intermediate, specific toxicological data (LD50) is often proprietary. However,

applying Read-Across Methodology from structural analogs (Ethyl Vanillin and 3-Fluoro-2-

hydroxybenzaldehyde) allows for a robust safety profile.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8520576?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification (GHS)
Signal Word:WARNING

Hazard Class Category Hazard Statement Code

Skin

Corrosion/Irritation
Cat 2

Causes skin irritation.

[1]
H315

Serious Eye

Damage/Irritation
Cat 2A

Causes serious eye

irritation.
H319

STOT - Single

Exposure
Cat 3

May cause respiratory

irritation.[1]
H335

Precautionary Strategy
P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][2]

P280: Wear protective gloves/eye protection/face protection.[1][2][3]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[1][2]

Remove contact lenses if present and easy to do.[1][2] Continue rinsing.[1][2]

Part 3: Advanced Handling & Storage Protocols
Causality of Protocol: The primary degradation pathway for this molecule is autoxidation of the

aldehyde and hydrolysis of the ethoxy ether under strong acidic conditions. The following

protocols are designed to mitigate these specific risks.

Storage Architecture
Temperature: Store at 2–8°C. While the solid is stable at room temperature for short periods,

cold storage retards the rate of autoxidation.

Atmosphere:Inert Gas (Argon/Nitrogen) is mandatory for long-term storage. The container

should be backfilled with argon after every use.
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Container: Amber glass vials with Teflon-lined caps. Avoid metal spatulas if the compound is

slightly acidic (phenolic proton), though stainless steel is generally acceptable.

Operational Workflow (DOT Diagram)
The following diagram outlines the decision logic for handling this compound in a synthesis

laboratory.
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Start: Retrieve Compound
(Cold Storage 4°C)

Check Atmosphere Seal
(Argon/N2 present?)

Weighing Procedure

Is reaction air-sensitive?

Benchtop Weighing
(Quick transfer < 5 mins)

No (Standard)

Glovebox / Schlenk Line
(Strict exclusion of O2)

Yes (Strict)

Dissolve in Anhydrous Solvent
(DCM/THF/DMSO)

Proceed to Synthesis
(e.g., Boronylation)

Reseal Protocol:
Flush Headspace with Argon -> Parafilm

Click to download full resolution via product page

Figure 1: Decision matrix for handling 3-Ethoxy-4-fluoro-2-hydroxybenzaldehyde to prevent

autoxidation and ensure reaction integrity.
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Part 4: Emergency Response Architecture
In the event of exposure or release, the presence of the fluorine atom and the phenolic moiety

dictates specific responses (potential for acidic vapors in fire).

Firefighting Measures
Media: Alcohol-resistant foam, dry chemical, or carbon dioxide.

Specific Hazards: Combustion will generate Carbon Oxides (CO, CO2) and Hydrogen

Fluoride (HF).

Critical Note: Although the HF generation potential is lower than perfluorinated

compounds, firefighters must wear full turnout gear and SCBA.

Casualty: Do not use a solid water stream, as it may scatter the molten material.

Accidental Release (Spill Logic)

Spill Detected Assess State:
Solid (Dust) or Solution?

Solid Spill

Solution Spill

Avoid Dust Generation
Use Wet Wipe/Damp Cloth

Absorb with Inert Material
(Vermiculite/Sand)

Clean Surface
Wash with weak base (NaHCO3 aq)

Dispose as Hazardous Waste
(Halogenated Organic)

Click to download full resolution via product page

Figure 2: Step-by-step containment logic for spills, prioritizing dust control and neutralization.

Part 5: Experimental Application (Synthesis)
Protocol: Reductive Amination (Example Application)
One of the most common uses of this aldehyde is the attachment of amine side chains.

Stoichiometry: 1.0 eq Aldehyde : 1.1 eq Amine : 1.5 eq NaBH(OAc)3.

Solvent: 1,2-Dichloroethane (DCE) or THF.
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Procedure:

Step 1: Charge 3-Ethoxy-4-fluoro-2-hydroxybenzaldehyde (1.0 eq) and Amine (1.1 eq)

in DCE under Argon.

Step 2: Stir for 30 mins to form the imine/hemiaminal intermediate (often visible as a color

change).

Step 3: Add Sodium Triacetoxyborohydride (1.5 eq) in one portion.

Step 4: Monitor by LCMS. The fluorine atom provides a distinct handle for 19F-NMR

monitoring if available.

Workup: Quench with saturated NaHCO3. Extract with DCM.

Analytical Validation
1H NMR (DMSO-d6): Look for the aldehyde proton at ~10.2 ppm (s). The phenolic proton

will be broad, likely ~11.0 ppm. The ethoxy methylene quartet will appear around 4.1 ppm.

19F NMR: Expect a singlet (or multiplet if coupled to H) in the range of -120 to -140 ppm

(typical for aryl fluorides).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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